Cas no 2248395-86-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate
• CAS No: 2248395-86-8
• MF: C₁₃H₉F₂NO₄
• MW: 281.211670637131
• CID: 6552433
• PubChem ID: 165860453
• Update Time: 2025-07-02

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

• EN300-6513647
• 2248395-86-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate

• Inchi： 1S/C13H9F2NO4/c14-13(15,7-5-6-7)12(19)20-16-10(17)8-3-1-2-4-9(8)11(16)18/h1-4,7H,5-6H2
• InChI Key： QRHYVBPLJXCESC-UHFFFAOYSA-N
• SMILES： FC(C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(C1CC1)F

Computed Properties

• Exact Mass: 281.04996409g/mol
• Monoisotopic Mass: 281.04996409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate (CAS: 2248395-86-8)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate (CAS: 2248395-86-8) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoroacetate and isoindole moieties, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and prodrugs. Recent studies have focused on its synthesis, mechanism of action, and potential biomedical applications, making it a subject of intense scientific inquiry.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate involves a multi-step process that includes the coupling of cyclopropyl-difluoroacetic acid with an isoindole derivative. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound. Researchers have noted its high stability under physiological conditions, which is a critical factor for its potential use in drug delivery systems.

Recent in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against specific enzymes involved in inflammatory pathways. For instance, it has been shown to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. These findings suggest that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate could serve as a lead compound for the development of new anti-inflammatory drugs with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, preliminary in vivo studies have explored its potential as a prodrug. The compound's ability to release active metabolites in a controlled manner has been investigated in animal models, with promising results indicating enhanced bioavailability and reduced toxicity. These studies highlight its potential for improving therapeutic outcomes in diseases requiring sustained drug release.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic profiles of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate. Current research is focused on modifying its chemical structure to enhance its selectivity and efficacy while minimizing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its transition from bench to bedside.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-cyclopropyl-2,2-difluoroacetate represents a promising candidate for future drug development. Its unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research. Further studies are needed to fully elucidate its therapeutic potential and address the remaining challenges in its development.